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Compound of Interest

Compound Name:
N-(2-chlorobenzyl)-2,2-

diphenylacetamide

Cat. No.: B350136 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of N-(2-chlorobenzyl)-2,2-diphenylacetamide, a halogenated organic

compound. Adherence to these procedures is critical to minimize risks and comply with

regulations.

Chemical and Physical Properties
Quantitative data for the specific physical and chemical properties of N-(2-chlorobenzyl)-2,2-
diphenylacetamide are not readily available in public databases. It is recommended to consult

the specific Safety Data Sheet (SDS) provided by the manufacturer for detailed information.
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Property Value

Molecular Formula C₂₁H₁₈ClNO

Molecular Weight Data not available

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Flash Point Data not available

Density Data not available

Hazard Identification
N-(2-chlorobenzyl)-2,2-diphenylacetamide is classified as a substance that is harmful in

contact with skin or if inhaled, and it may pose a risk to an unborn child.[1] Proper personal

protective equipment (PPE), including gloves, lab coats, and eye protection, should be worn at

all times when handling this compound.

Experimental Protocol: Disposal of N-(2-
chlorobenzyl)-2,2-diphenylacetamide
This protocol outlines the necessary steps for the safe and compliant disposal of N-(2-
chlorobenzyl)-2,2-diphenylacetamide waste. As a chlorinated organic compound, it must be

segregated and treated as halogenated organic waste.[2]

Materials:

Dedicated, properly labeled, leak-proof, and sealable waste container for halogenated

organic waste.

Inert absorbent material (e.g., vermiculite, sand).
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Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab

coat.

Chemical fume hood.

Procedure:

Segregation of Waste:

It is crucial to keep halogenated organic waste separate from non-halogenated waste

streams to prevent costly and complex disposal processes.[1][3]

Do not mix this waste with acids, bases, or heavy metal waste.[1][3]

Waste Accumulation:

All waste containing N-(2-chlorobenzyl)-2,2-diphenylacetamide, including contaminated

solids (e.g., gloves, absorbent paper) and solutions, must be collected in a designated

hazardous waste container.

The container must be clearly labeled as "Hazardous Waste: Halogenated Organic

Compounds" and list N-(2-chlorobenzyl)-2,2-diphenylacetamide as a constituent.[1][4]

The container should be kept closed except when adding waste.[4]

Store the waste container in a designated satellite accumulation area within the laboratory.

[1]

Handling of Spills:

In the event of a small spill, ensure the area is well-ventilated, preferably within a chemical

fume hood.[4]

Contain the spill using an inert absorbent material.

Carefully collect the absorbent material and place it in the designated halogenated organic

waste container.[1]

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Container Management:

Do not overfill the waste container; it should be filled to no more than 75% of its capacity.

[1]

Ensure the outside of the container is clean and free of contamination.

Arranging for Disposal:

Once the waste container is full, arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[1]

Complete all necessary waste disposal paperwork, accurately identifying the contents of

the container.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-(2-
chlorobenzyl)-2,2-diphenylacetamide.
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Start: Generation of Waste
(N-(2-chlorobenzyl)-2,2-diphenylacetamide)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

Contain spill with
inert absorbent material

Yes

Collect waste in designated
'Halogenated Organic Waste' container

No

Segregate from non-halogenated waste,
acids, bases, and heavy metals

Store container in designated
Satellite Accumulation Area

Is container >75% full?

No

Seal container and complete
waste disposal documentation

Yes

Arrange for pickup by EHS
or licensed contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-(2-chlorobenzyl)-2,2-diphenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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